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Methanesulfonylethoxy)aniline

CAS No.: 1184567-84-7

Cat. No.: B1440075

Get Quote

Executive Summary
This guide details the application of 3-(2-Methanesulfonylethoxy)aniline (CAS: 1184567-84-

7) as a specialized building block in the design of ATP-competitive kinase inhibitors. While

primary aniline motifs are ubiquitous in kinase medicinal chemistry (serving as hinge binders or

hydrophobic pocket occupants), this specific derivative offers a unique solution to the solubility-

permeability trade-off.

Unlike traditional solubilizing tails that rely on basic amines (e.g., morpholine, piperazine), the

sulfone-ether tail provides high polarity and hydrogen-bond accepting capability without

ionization at physiological pH. This reduces risks associated with hERG channel inhibition and

phospholipidosis, making it a critical tool for optimizing the ADME profile of lead compounds

targeting EGFR, VEGFR, and MET.
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Molecule Specifications[1][2]
IUPAC Name: 3-(2-(methylsulfonyl)ethoxy)aniline

CAS: 1184567-84-7

Molecular Weight: 215.27 g/mol [1]

Formula: C9H13NO3S[1]

Key Features:

Aniline Nitrogen: Nucleophilic attachment point for scaffolds (SNAr/Buchwald).

Ether Linker: Provides rotational freedom and metabolic stability compared to esters.

Methyl Sulfone: Strong H-bond acceptor (dipole moment ~4.5 D), highly polar, non-basic.

Medicinal Chemistry Logic: Why This Block?
In the "Anatomy of a Kinase Inhibitor," the aniline moiety often occupies the Hydrophobic

Pocket II or extends towards the Solvent Front.

Feature
Traditional Basic Tail (e.g.,
Morpholine)

Sulfone-Ether Tail (This
Block)

Solubility Mechanism Ionization (pKa ~8) Polarity (Dipole) & H-Bonding

Permeability
Moderate (Charged species

limited)
High (Neutral species)

hERG Liability High (Cation-pi interaction) Low (Neutral)

Metabolic Stability
Susceptible to N-

oxidation/dealkylation
High (Sulfone is oxidized state)

Design Insight: Use this block when your lead compound suffers from low solubility but adding

a basic amine causes hERG toxicity or poor oral absorption due to high ionization.
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Structural Visualization (DOT Diagram)
The following diagram illustrates where this building block fits within a typical Type I kinase

inhibitor pharmacophore (e.g., Quinazoline scaffold).
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Caption: Pharmacophore mapping of the sulfone-aniline block. The aniline attaches to the core,

positioning the sulfone tail to interact with the solvent front, improving solubility.

Experimental Protocols
Synthesis of the Building Block
Note: While commercially available, in-house synthesis allows for linker variation.

Reaction Pathway: 3-Nitrophenol + 2-Chloroethyl methyl sulfone

Nitro-Intermediate

3-(2-Methanesulfonylethoxy)aniline.

Detailed Protocol (Step 1: Alkylation):

Reagents: 3-Nitrophenol (1.0 eq), 2-Chloroethyl methyl sulfone (1.2 eq), Potassium

Carbonate (2.0 eq), DMF (anhydrous).

Procedure:

Dissolve 3-nitrophenol in DMF (0.5 M concentration).

Add
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and stir at room temperature for 15 min.

Add 2-chloroethyl methyl sulfone.

Heat to 80°C for 12 hours. Monitor by LCMS (Disappearance of phenol).

Workup: Pour into ice water. If solid precipitates, filter and wash.[2] If oil, extract with

EtOAc, wash with brine (3x) to remove DMF.

Yield: Typically 85-90%.

Detailed Protocol (Step 2: Reduction):

Reagents: Nitro-intermediate, 10% Pd/C (10 wt%), Methanol, Hydrogen gas (balloon).

Procedure:

Dissolve intermediate in MeOH. Purge with

.

Add Pd/C carefully.

Stir under

atmosphere (1 atm) for 4-6 hours.

Filtration: Filter through Celite to remove Pd. Caution: Pd/C is pyrophoric; keep wet.

Concentration: Evaporate solvent to yield the off-white aniline solid.

Storage: Store under Argon at -20°C (Anilines oxidize over time).

Coupling to Kinase Scaffold (General SNAr Protocol)
This protocol describes coupling the aniline to a 4-chloroquinazoline core (common in EGFR

inhibitors).

Reaction: 4-Chloroquinazoline + 3-(2-Methanesulfonylethoxy)aniline
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Product

Step-by-Step:

Setup: In a dry round-bottom flask, suspend 4-chloroquinazoline derivative (1.0 eq) in

Isopropanol (i-PrOH) (10 mL/mmol).

Addition: Add 3-(2-Methanesulfonylethoxy)aniline (1.1 eq).

Catalyst:Optional: Add 1 drop of conc. HCl (catalytic) to accelerate the reaction via

protonation of the pyrimidine nitrogen.

Reflux: Heat to reflux (85°C) for 3-6 hours.

Observation: The product often precipitates as the hydrochloride salt.

Workup:

Cool to room temperature.[1]

Filter the precipitate.[2]

Wash with cold i-PrOH and

.

Free Basing (If necessary): Partition between EtOAc and saturated

. Dry organic layer (

) and concentrate.

Characterization & Quality Control
To ensure the integrity of the building block and final inhibitor, verify the following signals.

NMR Expectations ( NMR, DMSO- )
Sulfone Methyl: Singlet,
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ppm (Integral 3H).

Ethylene Linker: Two triplets.

:

ppm.

:

ppm.

Aniline Protons: Broad singlet,

ppm (Disappears with

shake).

Aromatic Region: 4 protons, pattern typical of meta-substitution (approx

6.1 - 7.0 ppm).

LCMS Interpretation
Ionization: ESI Positive Mode.

Building Block:

Da.

Fragment: Loss of sulfone tail is rare in soft ionization, but look for

adducts due to the sulfone oxygens.

Case Study: Optimization of an EGFR Inhibitor
Scenario: A lead compound (4-(3-bromoanilino)quinazoline) has potent

(5 nM) but poor solubility (< 1 µg/mL) and high LogP (4.5). Intervention: Replace 3-
bromoaniline with 3-(2-methanesulfonylethoxy)aniline.

Result Analysis:
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Potency: The meta-substitution is maintained. The ether chain extends into the solvent

channel, typically tolerating bulk without steric penalty.

Physicochemical Shift:

LogP: Decreases by ~1.5 units (Bromine is lipophilic; Sulfone is polar).

Solubility: Increases significantly due to the sulfone's ability to accept 2 hydrogen bonds

from water.

Metabolism: Avoids the oxidative debromination or glutathione conjugation risks of the

bromo-arene.

Lead Compound
(Lipophilic, Poor Solubility)

Strategy: Incorporate Polar
Neutral Tail

Synthesis using
3-(2-Methanesulfonylethoxy)aniline

Optimized Candidate
(Lower LogP, High Solubility)

Click to download full resolution via product page

Caption: Workflow for rescuing a lipophilic lead series using the sulfone-aniline building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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